Cas no 848462-68-0 (5-(2-Chlorophenyl)carbonyl-1,3-thiazol-2-amine)

5-(2-Chlorophenyl)carbonyl-1,3-thiazol-2-amine structure
848462-68-0 structure
Product Name:5-(2-Chlorophenyl)carbonyl-1,3-thiazol-2-amine
CAS No:848462-68-0
MF:C10H7ClN2OS
MW:238.693379640579
CID:2137522
PubChem ID:57456943
Update Time:2025-04-21

5-(2-Chlorophenyl)carbonyl-1,3-thiazol-2-amine Chemical and Physical Properties

Names and Identifiers

    • (2-amino-thiazol-5-yl)-(2-chloro-phenyl)-methanone
    • 5-[(2-Chlorophenyl)carbonyl]-1,3-thiazol-2-amine
    • AKOS022170532
    • SCHEMBL231104
    • DB-289716
    • 848462-68-0
    • 5-(2-CHLOROBENZOYL)-1,3-THIAZOL-2-AMINE
    • CS-0456218
    • WNBJUELAADNHAU-UHFFFAOYSA-N
    • (2-Aminothiazol-5-yl)(2-chlorophenyl)methanone
    • (2-amino-1,3-thiazol-5-yl)-(2-chlorophenyl)methanone
    • SS-4758
    • Methanone, (2-amino-5-thiazolyl)(2-chlorophenyl)-
    • 5-(2-Chlorophenyl)carbonyl-1,3-thiazol-2-amine
    • MDL: MFCD26393360
    • Inchi: 1S/C10H7ClN2OS/c11-7-4-2-1-3-6(7)9(14)8-5-13-10(12)15-8/h1-5H,(H2,12,13)
    • InChI Key: WNBJUELAADNHAU-UHFFFAOYSA-N
    • SMILES: ClC1C=CC=CC=1C(C1=CN=C(N)S1)=O

Computed Properties

  • Exact Mass: 237.9967617Da
  • Monoisotopic Mass: 237.9967617Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 252
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 84.2Ų

5-(2-Chlorophenyl)carbonyl-1,3-thiazol-2-amine Pricemore >>

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